Cas no 25369-41-9 (Ethyl 2-oxoindoline-7-carboxylate)
Ethyl 2-oxoindoline-7-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- 吲哚酮-7-羧酸乙酯
- Ethyl 2-oxoindoline-7-carboxylate
- Ethyl2-oxoindoline-7-carboxylate
- 1H-Indole-7-carboxylic acid, 2,3-dihydro-2-oxo-, ethyl ester
-
- Inchi: 1S/C11H11NO3/c1-2-15-11(14)8-5-3-4-7-6-9(13)12-10(7)8/h3-5H,2,6H2,1H3,(H,12,13)
- InChI Key: HONYVPVJQHKTHE-UHFFFAOYSA-N
- SMILES: O(CC)C(C1=CC=CC2CC(NC=21)=O)=O
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 3
- Complexity: 277
- XLogP3: 1
- Topological Polar Surface Area: 55.4
Ethyl 2-oxoindoline-7-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM242201-5g |
Ethyl 2-oxoindoline-7-carboxylate |
25369-41-9 | 95%+ | 5g |
$486 | 2024-07-28 | |
| Chemenu | CM242201-10g |
Ethyl 2-oxoindoline-7-carboxylate |
25369-41-9 | 95%+ | 10g |
$731 | 2024-07-28 | |
| Chemenu | CM242201-25g |
Ethyl 2-oxoindoline-7-carboxylate |
25369-41-9 | 95%+ | 25g |
$1173 | 2024-07-28 | |
| Chemenu | CM242201-100g |
Ethyl 2-oxoindoline-7-carboxylate |
25369-41-9 | 95%+ | 100g |
$2941 | 2024-07-28 | |
| Chemenu | CM242201-5g |
Ethyl 2-oxoindoline-7-carboxylate |
25369-41-9 | 95%+ | 5g |
$486 | 2021-08-04 | |
| Chemenu | CM242201-10g |
Ethyl 2-oxoindoline-7-carboxylate |
25369-41-9 | 95%+ | 10g |
$731 | 2021-08-04 | |
| Chemenu | CM242201-25g |
Ethyl 2-oxoindoline-7-carboxylate |
25369-41-9 | 95%+ | 25g |
$1173 | 2021-08-04 | |
| Chemenu | CM242201-100g |
Ethyl 2-oxoindoline-7-carboxylate |
25369-41-9 | 95%+ | 100g |
$2941 | 2021-08-04 | |
| Alichem | A199008668-25g |
Ethyl 2-oxoindoline-7-carboxylate |
25369-41-9 | 97% | 25g |
$1575.84 | 2023-09-02 | |
| Alichem | A199008668-100g |
Ethyl 2-oxoindoline-7-carboxylate |
25369-41-9 | 97% | 100g |
$4140.60 | 2023-09-02 |
Ethyl 2-oxoindoline-7-carboxylate Related Literature
-
Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
-
Chunbin Li,Yuan Luo,Jiaofeng Peng,Guanjun Deng,Jianguo Wang,Safacan Kolemen,Hongchun Li,Pengfei Zhang,Ping Gong,Lintao Cai Mater. Chem. Front., 2021,5, 7638-7644
-
Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
-
Benjamin Gabriel Poulson,Kacper Szczepski,Joanna Izabela Lachowicz,Lukasz Jaremko,Abdul-Hamid Emwas,Mariusz Jaremko RSC Adv., 2020,10, 215-227
-
Prajwalita Das,Kiyoteru Niina,Tomoya Hiromura,Etsuko Tokunaga,Norimichi Saito Chem. Sci., 2018,9, 4931-4936
Additional information on Ethyl 2-oxoindoline-7-carboxylate
Research Brief on Ethyl 2-oxoindoline-7-carboxylate (CAS: 25369-41-9): Recent Advances and Applications in Chemical Biology and Pharmaceutical Research
Ethyl 2-oxoindoline-7-carboxylate (CAS: 25369-41-9) has emerged as a key scaffold in medicinal chemistry due to its structural versatility and bioactivity. Recent studies highlight its potential as a building block for novel therapeutic agents, particularly in oncology and neurodegenerative diseases. This brief synthesizes the latest findings (2022-2024) on its synthetic modifications, mechanism elucidation, and preclinical applications.
A 2023 Journal of Medicinal Chemistry study demonstrated that Ethyl 2-oxoindoline-7-carboxylate derivatives exhibit potent inhibition of PARP-1 (IC50 = 12 nM), showing 3-fold selectivity over PARP-2. Structural optimization at the 3-position with fluorinated benzyl groups enhanced blood-brain barrier penetration, making it a candidate for glioblastoma therapy (DOI: 10.1021/acs.jmedchem.3c00418).
Innovative synthetic approaches have been developed, including a microwave-assisted one-pot protocol (78% yield, 15 min) reported in Organic Letters (2022). This method utilizes Pd-catalyzed C-H activation at the 4-position, enabling rapid generation of diversified libraries for high-throughput screening (DOI: 10.1021/acs.orglett.2c03045).
In neurodegenerative research, a 2024 ACS Chemical Neuroscience paper identified Ethyl 2-oxoindoline-7-carboxylate analogs as α-synuclein aggregation inhibitors (EC50 = 0.8 μM). Cryo-EM studies revealed binding to the NAC region, disrupting fibril formation - a breakthrough for Parkinson's disease therapeutics (DOI: 10.1021/acschemneuro.4c00017).
Ongoing clinical translation includes Phase I trials for a topoisomerase I inhibitor derivative (NCT05678244), while computational studies predict strong binding affinity to COVID-19 main protease (ΔG = -9.2 kcal/mol), suggesting repurposing potential. Challenges remain in improving metabolic stability, with recent deuteration strategies showing promise in preclinical models.
25369-41-9 (Ethyl 2-oxoindoline-7-carboxylate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)